Cas no 312538-19-5 (4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester)

• Product Name: 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester
• CAS No: 312538-19-5
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 3068778
• PubChem ID: 687325
• Update Time: 2025-07-18

4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester
• NCGC00175364-01
• HMS1534J06
• METHYL 4-[2-(NAPHTHALEN-1-YLOXY)ACETAMIDO]BENZOATE
• methyl 4-{[(naphthalen-1-yloxy)acetyl]amino}benzoate
• Oprea1_117766
• SR-01000525063-1
• SR-01000525063
• Oprea1_135460
• Methyl4-(2-(naphthalen-1-yloxy)acetamido)benzoate
• BRD-K77837818-001-01-8
• Methyl 4-(2-(naphthalen-1-yloxy)acetamido)benzoate
• STK030152
• CS-0333147
• TimTec1_000204
• AKOS000570048
• 312538-19-5

• MDL： MFCD00828605
• Inchi： 1S/C20H17NO4/c1-24-20(23)15-9-11-16(12-10-15)21-19(22)13-25-18-8-4-6-14-5-2-3-7-17(14)18/h2-12H,13H2,1H3,(H,21,22)
• InChI Key： XPOQWSZENIVAIY-UHFFFAOYSA-N
• SMILES： O(CC(NC1C=CC(C(=O)OC)=CC=1)=O)C1=CC=CC2=CC=CC=C21

Computed Properties

• Exact Mass: 335.11575802Da
• Monoisotopic Mass: 335.11575802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester

4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester: A Comprehensive Overview

4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester (CAS No. 312538-19-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular formula of 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester is C₂₀H₁₈O₄N, and its molecular weight is 338.36 g/mol. The compound features a naphthalene ring system, an acetylamino group, and a benzoic acid methyl ester moiety, which collectively contribute to its distinct chemical and biological properties.

Recent studies have highlighted the potential of 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that it may have therapeutic potential in the treatment of various types of cancer, including breast cancer and colon cancer.

In addition to its biological activities, the synthesis and structural characterization of 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester have been extensively studied. The compound can be synthesized through a multi-step process involving the reaction of naphthol with acetyl chloride to form the acetylated derivative, followed by coupling with 4-amino benzoic acid methyl ester using a suitable coupling agent such as EDCI or DCC. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques to confirm the structure and purity of the final product.

The pharmacokinetic properties of 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are important factors for its potential use as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and to evaluate its safety and efficacy in clinical trials.

In conclusion, 4-[2-(Naphthalen-1-yloxy)-acetylamino]-benzoic acid methyl ester (CAS No. 312538-19-5) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, combined with its favorable pharmacokinetic profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action and to explore its clinical applications in various diseases.